(5-((Tert-butoxycarbonyl)amino)pyridin-3-YL)boronic acid (5-((Tert-butoxycarbonyl)amino)pyridin-3-YL)boronic acid
Brand Name: Vulcanchem
CAS No.:
VCID: VC15949276
InChI: InChI=1S/C10H15BN2O4/c1-10(2,3)17-9(14)13-8-4-7(11(15)16)5-12-6-8/h4-6,15-16H,1-3H3,(H,13,14)
SMILES:
Molecular Formula: C10H15BN2O4
Molecular Weight: 238.05 g/mol

(5-((Tert-butoxycarbonyl)amino)pyridin-3-YL)boronic acid

CAS No.:

Cat. No.: VC15949276

Molecular Formula: C10H15BN2O4

Molecular Weight: 238.05 g/mol

* For research use only. Not for human or veterinary use.

(5-((Tert-butoxycarbonyl)amino)pyridin-3-YL)boronic acid -

Specification

Molecular Formula C10H15BN2O4
Molecular Weight 238.05 g/mol
IUPAC Name [5-[(2-methylpropan-2-yl)oxycarbonylamino]pyridin-3-yl]boronic acid
Standard InChI InChI=1S/C10H15BN2O4/c1-10(2,3)17-9(14)13-8-4-7(11(15)16)5-12-6-8/h4-6,15-16H,1-3H3,(H,13,14)
Standard InChI Key ODSWDDZYGXICII-UHFFFAOYSA-N
Canonical SMILES B(C1=CC(=CN=C1)NC(=O)OC(C)(C)C)(O)O

Introduction

(5-((Tert-butoxycarbonyl)amino)pyridin-3-YL)boronic acid is a boronic acid derivative featuring a pyridine ring substituted with a tert-butoxycarbonyl amino group. This compound has garnered significant attention in medicinal chemistry due to its potential applications in drug development and organic synthesis. The molecular formula of this compound is C10H15BN2O4, and it has a molecular weight of approximately 238.05 g/mol .

Synthesis and Industrial Production

The synthesis of (5-((Tert-butoxycarbonyl)amino)pyridin-3-YL)boronic acid involves several key steps, often utilizing continuous flow reactors to enhance yield and efficiency. This method is particularly beneficial for commercial production, allowing for scalability and consistency in product quality.

Chemical Applications

  • Suzuki-Miyaura Cross-Coupling: This compound is used as a reactant in Suzuki-Miyaura cross-coupling reactions, facilitating the formation of carbon-carbon bonds.

  • Organic Synthesis: It serves as a versatile building block in organic synthesis, enabling the creation of complex molecules.

Medical Applications

  • Drug Development: The boronic acid moiety can bind to active site residues of enzymes, inhibiting their activity and modulating biochemical pathways. This makes it valuable in drug design, particularly for targeting proteases or other enzyme classes involved in disease processes.

Hazard Information

  • Hazard Statements: H302, H315, H319, H335.

  • Precautionary Statements: P261, P305+P351+P338 .

Storage Conditions

  • Storage: Inert atmosphere, 2-8°C .

Suppliers and Availability

This compound is available from several chemical suppliers, including BLDpharm, VWR International, and Parchem, typically in high purity (around 97%) .

CAS Numbers and Synonyms

  • CAS Numbers: 1708122-98-8, 191231-85-3 (reported in different sources) .

  • Synonyms: (5-((Tert-butoxycarbonyl)amino)pyridin-3-yl)boronic acid, (5-{[(tert-butoxy)carbonyl]amino}pyridin-3-yl)boronic acid .

Comparison with Similar Compounds

Compound NameCAS NumberMolecular WeightMolecular Formula
(5-((Tert-butoxycarbonyl)amino)pyridin-3-YL)boronic acid1708122-98-8238.05 g/molC10H15BN2O4
(6-((Tert-butoxycarbonyl)amino)pyridin-3-YL)boronic acid883231-20-7238.05 g/molC10H15BN2O4
(5-(tert-Butylcarbamoyl)pyridin-3-yl)boronic acid913835-99-1222.05 g/molC10H15BN2O3

The differences in molecular weight and formula reflect variations in the substituents attached to the pyridine ring, influencing their chemical properties and applications.

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